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Introduction

Y06137 is a potent and selective small molecule inhibitor of the Bromodomain and Extra-
Terminal (BET) family of proteins, with a high affinity for the first bromodomain of BRD4
(BRD4(1)).[1] As epigenetic readers, BET proteins play a crucial role in regulating gene
transcription by recognizing acetylated lysine residues on histones.[2][3] By competitively
binding to the acetyl-lysine binding pocket of BRD4, Y06137 displaces it from chromatin,
leading to the transcriptional downregulation of key oncogenes, including MYC and the
Androgen Receptor (AR).[1][4] This mechanism makes Y06137 a valuable molecular probe for
studying the role of BET proteins in cancer biology, particularly in castration-resistant prostate
cancer (CRPC), and for evaluating the therapeutic potential of BET inhibition.[1][4][5]

Physicochemical and Pharmacological Properties
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Property Value Reference

Bromodomain and Extra-
Target Terminal (BET) proteins, [1]
specifically BRD4(1)

Binding Affinity (Kd for

BRDA(L) 81 nM [11[5]

Chemical Formula C24H22N404 MedChemExpress
Molecular Weight 430.46 MedChemExpress
CAS Number 2226534-49-0 MedChemExpress

In Vitro Efficacy: IC50 Values in Prostate Cancer Cell

Lines

Cell Line Description IC50 (pM) Reference
Androgen-sensitive,

VCaP expresses wild-type 0.29 [1]
AR
Androgen-sensitive,

LNCaP expresses mutant AR 0.47 [1]
(T877A)
Castration-resistant,
expresses full-length

22Rv1 . 0.70 [1]
AR and AR-V7 splice
variant

Castration-resistant,
C4-2B ) 0.84 [1]
derived from LNCaP

Signaling Pathway of Y06137 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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